Cas no 19676-10-9 (2-Butanone, 1-(4-cinnolinyl)-)
2-Butanone, 1-(4-cinnolinyl)- structure
Product Name:2-Butanone, 1-(4-cinnolinyl)-
CAS No:19676-10-9
MF:C12H12N2O
MW:200.236482620239
CID:1388324
Update Time:2024-08-14
2-Butanone, 1-(4-cinnolinyl)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butanone, 1-(4-cinnolinyl)-
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- Inchi: 1S/C12H12N2O/c1-2-10(15)7-9-8-13-14-12-6-4-3-5-11(9)12/h3-6,8H,2,7H2,1H3
- InChI Key: YTKUCFPSTLWFDV-UHFFFAOYSA-N
- SMILES: C(C1=C2C(=NN=C1)C=CC=C2)C(=O)CC
Computed Properties
- Exact Mass: 200.09506
Experimental Properties
- Density: 1.157±0.06 g/cm3(Predicted)
- Melting Point: 112-112.5 °C
- Boiling Point: 360.9±34.0 °C(Predicted)
- PSA: 42.85
- pka: 2.25±0.10(Predicted)
2-Butanone, 1-(4-cinnolinyl)- Related Literature
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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